3-Ethenylsulfonyl-N-[1-(1,3-thiazol-2-yl)pyrazol-4-yl]propanamide

• IUPAC Name: 3-ethenylsulfonyl-N-[1-(1,3-thiazol-2-yl)pyrazol-4-yl]propanamide
• InChI: InChI=1S/C11H12N4O3S2/c1-2-20(17,18)6-3-10(16)14-9-7-13-15(8-9)11-12-4-5-19-11/h2,4-5,7-8H,1,3,6H2,(H,14,16)
• InChI Key: DCOGBSCKPBKDHC-UHFFFAOYSA-N
• Canonical SMILES: C=CS(=O)(=O)CCC(=O)NC1=CN(N=C1)C2=NC=CS2
• Molecular Formula: C11H12N4O3S2
• Molecular Weight: 312.4 g/mol

Description

Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Synthesis Analysis

In synthesis, 1,2,3-triazoles are useful building blocks and are additionally important due to their broad range of biological activities. They are stable to moisture, oxygen, light and metabolic process.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole is a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Future Directions

Thiazoles have been the subject of much research due to their wide range of biological activities and their presence in many potent biologically active compounds. Future research will likely continue to explore the potential uses of thiazoles in various fields, including medicine and industry.